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Compound of Interest

Compound Name: 3-Bromo-5-iodopyridin-2-amine

Cat. No.: B1287851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and reactivity of 3-Bromo-5-iodopyridin-2-amine, a key intermediate in pharmaceutical and

chemical research.

Core Chemical Properties
3-Bromo-5-iodopyridin-2-amine is a halogenated pyridine derivative with the molecular

formula C₅H₄BrIN₂. It presents as a brown or yellow solid powder.[1][2] Its structural and

physical properties are crucial for its application in organic synthesis.
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Property Value Source

Molecular Formula C₅H₄BrIN₂ [1]

Molecular Weight 298.91 g/mol [1][3]

Melting Point 111-117 °C [2]

Boiling Point (Predicted) 308.2 ± 42.0 °C [2]

pKa (Predicted) 2.25 ± 0.49 [2]

Appearance Brown or yellow solid powder [1][2]

Solubility

Soluble in organic solvents

such as dichloromethane and

N,N-dimethylformamide

(DMF). Low solubility in water.

[4]

Synthesis of 3-Bromo-5-iodopyridin-2-amine
The synthesis of 3-Bromo-5-iodopyridin-2-amine is a multi-step process that typically starts

from 2-aminopyridine. The process involves sequential bromination and iodination.
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Synthesis of 3-Bromo-5-iodopyridin-2-amine

2-Aminopyridine

Bromination with NBS in Acetone

2-Amino-5-bromopyridine

Iodination with KI and KIO3 in H2SO4

3-Bromo-5-iodopyridin-2-amine

Suzuki-Miyaura Coupling of 3-Bromo-5-iodopyridin-2-amine

3-Bromo-5-iodopyridin-2-amine

Coupled Product
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(R-B(OH)2)

Pd Catalyst
(e.g., Pd(PPh3)4)
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(e.g., K3PO4)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1287851?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/synthesis/3-bromo-5-iodopyridin-2-amine.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0100973_EN.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/704032
https://www.pipzine-chem.com/products/pyridine/2-amino-5-bromo-3-iodopyridine.html
https://www.pipzine-chem.com/products/pyridine/2-amino-5-bromo-3-iodopyridine.html
https://www.benchchem.com/product/b1287851#3-bromo-5-iodopyridin-2-amine-chemical-properties
https://www.benchchem.com/product/b1287851#3-bromo-5-iodopyridin-2-amine-chemical-properties
https://www.benchchem.com/product/b1287851#3-bromo-5-iodopyridin-2-amine-chemical-properties
https://www.benchchem.com/product/b1287851#3-bromo-5-iodopyridin-2-amine-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1287851?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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